Cas no 1339651-86-3 (2-amino-3-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-3-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1339651-86-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5977222
• PubChem ID: 64574555
• Update Time: 2025-05-20

2-amino-3-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-amino-4-(trifluoromethyl)-
• 2-amino-3-4-(trifluoromethyl)phenylpropan-1-ol
• AB89476
• 1339651-86-3
• EN300-1936730
• SCHEMBL1595341
• 2-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
• AKOS013899889
• 2-Amino-3-[4-(trifluoromethyl)phenyl]propan-1-ol
• UKNGRZBFRVEPGN-UHFFFAOYSA-N

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)5-9(14)6-15/h1-4,9,15H,5-6,14H2
• InChI Key： UKNGRZBFRVEPGN-UHFFFAOYSA-N
• SMILES： C1(CC(N)CO)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±37.0 °C(Predicted)
• pka: 12.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 2-amino-3-4-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of 2-amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1339651-86-3)

In the realm of organic chemistry and pharmaceutical research, 2-amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1339651-86-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethylphenyl moiety and amino alcohol functionality, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug discovery, making it a topic of enduring relevance.

The trifluoromethyl group in 2-amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. This aligns with current trends in small molecule drug development, where fluorinated compounds are increasingly explored for their bioactivity. The compound’s CAS No. 1339651-86-3 is often queried in databases like SciFinder and Reaxys, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol can be prepared via reductive amination or nucleophilic substitution routes. Its chiral center also makes it a candidate for asymmetric synthesis, a hot topic in green chemistry and catalysis research. Recent publications highlight its role in constructing pharmacophores for CNS-targeting agents, addressing growing interest in neurotherapeutics and blood-brain barrier penetration.

Beyond pharmaceuticals, this compound’s thermal stability and solubility profile are critical for formulation scientists. Searches for 1339651-86-3 solubility or stability under physiological conditions underscore its practical utility. Additionally, its X-ray crystallography data (if available) is valuable for computational chemists modeling protein-ligand interactions, a trending area due to advances in AI-driven drug design.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, its biodegradation pathways and ecotoxicity may interest researchers working on sustainable chemistry. The compound’s patent landscape reveals its inclusion in proprietary drug candidates, linking it to cutting-edge personalized medicine applications.

In summary, 2-amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol (CAS No. 1339651-86-3) exemplifies the intersection of structural innovation and applied research. Its relevance to fluorine chemistry, drug development pipelines, and material science ensures its continued prominence in scientific discourse.